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Compound of Interest

3-(4-(Methylthio)phenyl)propanoic
Compound Name: d
aci

Cat. No.: B156610

An In-depth Technical Guide to the Material Safety Data Sheet for 3-(4-
(Methylthio)phenyl)propanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 3-(4-
(Methylthio)phenyl)propanoic acid (CAS Number: 138485-81-1). The information is compiled
and presented to meet the needs of professionals in research and drug development,
emphasizing safe handling, storage, and emergency procedures.

Chemical Identification and Physical Properties

3-(4-(Methylthio)phenyl)propanoic acid is a carboxylic acid and thioether. It is important to
be familiar with its chemical identity and physical characteristics to ensure proper handling and
use in a laboratory setting.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b156610?utm_src=pdf-interest
https://www.benchchem.com/product/b156610?utm_src=pdf-body
https://www.benchchem.com/product/b156610?utm_src=pdf-body
https://www.benchchem.com/product/b156610?utm_src=pdf-body
https://www.benchchem.com/product/b156610?utm_src=pdf-body
https://www.benchchem.com/product/b156610?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source
3-(4-

Chemical Name (Methylthio)phenyl)propanoic [1]
acid

Benzenepropanoic acid, 4-
(methylthio)-; 3-(4-
methylsulfanylphenyl)propanoi

Synonyms 1
ynony c Acid; 3-(4- s
Methylthiophenyl)propionic
acid
CAS Number 138485-81-1 [1][2]
Molecular Formula C10H1202S [2][3]
Molecular Weight 196.27 g/mol [2][3]

White to off-white solid, light
Appearance [11[4]
yellow powder

Melting Point 67-71 °C

Solubility No data available

1.86E-05 mmHg at 25°C
Vapor Pressure , [1]
(Predicted)

Hazard Identification and GHS Classification

This compound is classified as hazardous under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). Researchers must understand these hazards
to implement appropriate safety measures.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage

Specific target organ toxicity — 3 H335: May cause respiratory

single exposure

irritation

GHS Pictograms:
leialt text
leialt text

Signal Word: Danger

First-Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial. The following are

general guidelines; always seek medical attention after exposure.
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Exposure Route

First-Aid Protocol

Inhalation

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. If not
breathing, give artificial respiration. If breathing

is difficult, give oxygen. Get medical aid.

Skin Contact

Get medical aid. Flush skin with plenty of water
for at least 15 minutes while removing
contaminated clothing and shoes. Wash clothing

before reuse.

Eye Contact

Flush eyes with plenty of water for at least 15
minutes, occasionally lifting the upper and lower

eyelids. Get medical aid immediately.

Ingestion

Never give anything by mouth to an
unconscious person. Get medical aid. Do NOT
induce vomiting. If conscious and alert, rinse

mouth and drink 2-4 cupfuls of milk or water.

Handling and Storage

Proper handling and storage procedures are essential to minimize risk of exposure and

maintain the chemical's integrity.

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for safely handling 3-(4-

(Methylthio)phenyl)propanoic acid in a laboratory setting.
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Caption: Standard laboratory workflow for handling 3-(4-(Methylthio)phenyl)propanoic acid.
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Storage Recommendations

o Store in a tightly closed container.[4]

» Store in a cool, dry, well-ventilated area away from incompatible substances.[4]

o Keep away from sources of ignition.[5]

e The storage area should be designated for toxic and corrosive materials.[5]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are critical for preventing

exposure.

Control Parameter

Recommendation

Engineering Controls

Work in a well-ventilated area, preferably under
a chemical fume hood.[5] Facilities should be
equipped with an eyewash station and a safety

shower.[4]

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[4]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[4]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
exceeded or if irritation or other symptoms are
experienced. A dust mask type N95 (US) is

recommended.[6]

Spill and Emergency Procedures
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A clear protocol for spills and emergencies is necessary to ensure a rapid and effective
response.

Spill Response Logical Flow

This diagram illustrates the decision-making process in the event of a chemical spill.
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Caption: Decision-making flowchart for responding to a chemical spill.
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General Spill Cleanup:

Evacuate unnecessary personnel from the area.[5]

Ensure adequate ventilation.

Vacuum or sweep up material and place it into a suitable disposal container.[4]

Avoid generating dusty conditions.[4]

Clean the spill area thoroughly.

Toxicological Information

The toxicological properties of this substance have not been fully investigated.[4] The available
information indicates significant potential for harm.

Acute Toxicity: Toxic if swallowed.[3]
» Skin Irritation: Causes skin irritation.[3]
o Eye Damage: Causes serious eye damage.[3]

o Respiratory Irritation: May cause respiratory irritation.[3] The respiratory system is a target
organ.

o Chronic Effects: No information found.[4]

» Carcinogenicity: Not classified as a carcinogen by ACGIH, IARC, NTP, or OSHA.[7]

Disposal Considerations

Chemical waste must be disposed of in accordance with all local, state, and federal
regulations.

» Dispose of this chemical and its container at a licensed hazardous-waste disposal plant.

e Do not allow the product to enter drains.
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 Offer surplus and non-recyclable solutions to a licensed disposal company.[7]

This guide is intended to provide essential safety information. It is not a substitute for a
comprehensive risk assessment, which should be conducted by qualified personnel before any
new or modified procedure involving this chemical. Always refer to the most current and
complete Safety Data Sheet provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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